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Compound of Interest

Compound Name: Ganciclovir mono-O-acetate

Cat. No.: B022593

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ganciclovir is a potent antiviral drug effective against cytomegalovirus (CMV) infections.
Prodrugs, such as Ganciclovir mono-O-acetate, are often synthesized to improve its
bioavailability. Nuclear Magnetic Resonance (NMR) spectroscopy is a critical analytical
technique for the structural elucidation and purity assessment of such pharmaceutical
compounds. This document provides detailed application notes and protocols for the NMR
analysis of Ganciclovir mono-O-acetate, a significant impurity and metabolite of
Valganciclovir.

Chemical Structure

Ganciclovir mono-O-acetate, chemically named 2-((2-amino-6-oxo-1H-purin-9(6H)-
yl)methoxy)-3-hydroxypropyl acetate, is an ester derivative of Ganciclovir. The acetylation
occurs at one of the primary hydroxyl groups of the acyclic side chain.
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 To cite this document: BenchChem. [Application Notes and Protocols for NMR Spectroscopy
of Ganciclovir Mono-O-Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b022593#nmr-spectroscopy-of-ganciclovir-mono-o-
acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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